Cas no 39744-68-8 (Imidazo[1,2-a]quinoxaline,7-methoxy-)

Imidazo[1,2-a]quinoxaline,7-methoxy- structure
39744-68-8 structure
Product Name:Imidazo[1,2-a]quinoxaline,7-methoxy-
CAS No:39744-68-8
MF:C11H9N3O
MW:199.208661794662
CID:312993
PubChem ID:217855
Update Time:2025-04-19

Imidazo[1,2-a]quinoxaline,7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]quinoxaline,7-methoxy-
    • 7-methoxyimidazo[1,2-a]quinoxaline
    • 7-Methoxy-imidazo(1,2-a)quinoxaline
    • 7-Methoxyimidazo-<1,2-a>-chinoxalin
    • Imidazo(1,2-a)quinoxaline,7-methoxy
    • Imidazo(1,2-a)quinoxaline, 7-methoxy-
    • Imidazo(1,2-a)quinoxaline,7-methoxy-
    • AKOS006276837
    • DTXSID50192828
    • 39744-68-8
    • SCHEMBL11413815
    • Inchi: 1S/C11H9N3O/c1-15-8-2-3-10-9(6-8)13-7-11-12-4-5-14(10)11/h2-7H,1H3
    • InChI Key: WDZYHPBGLGNUOQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)N=CC1=NC=CN21

Computed Properties

  • Exact Mass: 199.07500
  • Monoisotopic Mass: 199.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.42000
  • LogP: 1.89110
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